N,N-Diethyl-N-{[3-(trifluoromethyl)phenyl]methyl}ethanaminium chloride

• CAS RN: 97325-26-3
• Molecular Formula: C14H21ClF3N
• Molecular Weight: 295.77 g/mol
• IUPAC Name: triethyl-[[3-(trifluoromethyl)phenyl]methyl]azanium;chloride
• InChI: InChI=1S/C14H21F3N.ClH/c1-4-18(5-2,6-3)11-12-8-7-9-13(10-12)14(15,16)17;/h7-10H,4-6,11H2,1-3H3;1H/q+1;/p-1
• InChI Key: YAXATSPITNYLPS-UHFFFAOYSA-M
• Canonical SMILES: CC[N+](CC)(CC)CC1=CC(=CC=C1)C(F)(F)F.[Cl-]

Description

N,N-Diethyl-N-{[3-(trifluoromethyl)phenyl]methyl}ethanaminium chloride is a useful research compound. Its molecular formula is C14H21ClF3N and its molecular weight is 295.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15.3 grams (0.08 mole) of 3-(trifluoromethyl)benzyl chloride and 8.0 grams (0.086 mole) of triethylamine in 50 milliliters of acetonitrile was heated 6 hours at 85° C. The mixture was then stirred over a weekend at room temperature. The crystals which formed were slurried in ethyl ether. The crude product was recovered by filtration and extracted with 600 milliliters of hot methyl ethyl ketone and 0.50 ml of methylene dichloride. The triethyl-(3-trifluoromethyl)benzyl) ammonium chloride was recoved by filtration in a yield of 13.7 grams. The product melted at 213°-215° C. The structure of the compound was confirmed by NMR.